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Compound of Interest

4,5,6,7-Tetrahydrothieno[3,2-
Compound Name:
c]pyridine

cat. No.: B1352387

To the Researcher, Scientist, or Drug Development Professional,

This document aims to provide a comprehensive technical guide as requested. However, a
critical discrepancy has been identified between the provided CAS number and the chemical
name. The information for each is presented below to facilitate clarification and ensure the final
guide is accurate and relevant to your research needs.

The provided CAS number, 28783-41-7, corresponds to the chemical 4,5,6,7-
Tetrahydrothieno[3,2,c]pyridine hydrochloride.

Conversely, the provided chemical name, 2-(3,4-dichlorophenyl)-N-methyl-N'-[2-(1-
pyrrolidinyl)cyclohexyl]lacetamide, and its close derivatives are associated with different CAS
numbers.

To proceed with the development of a detailed and accurate technical guide, we require your
clarification as to which of these compounds is the subject of your interest.

Below is a summary of the information found for both chemical entities.

Compound 1: 4,5,6,7-
Tetrahydrothieno[3,2,c]pyridine hydrochloride
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This compound is identified as an intermediate in the synthesis of antiplatelet agents such as

Clopidogrel and Prasugrel.[1] It is a heterocyclic building block used in pharmaceutical

development, particularly for medications targeting neurological disorders.[2]

Chemical and Physical Properties

Property Value Source
CAS Number 28783-41-7 [1][3][4]1[5][6]
Molecular Formula C7H9oNS - HCI [7]

175.67 g/mol , 175.68 g/mol [5]

Molecular Weight [516]1[7]
[61[7]
White to Light yellow to Light

Appearance
orange powder to crystal

Melting Point 226.0 to 230.0 °C, 228 °C

Purity (HPLC) min. 98.0 area%

Solubility in water

Soluble

Storage Temperature

Room Temperature
(Recommended in a cool and
dark place, <15°C), 2-8°C

Suppliers

A number of chemical suppliers offer 4,5,6,7-Tetrahydrothieno[3,2,c]pyridine hydrochloride:

e TCI Chemicals
e ChemicalBook[1]

o Scimplify[3]

e Simson Pharma Limited[4]

o Pharmaffiliates[5]
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e Sigma-Aldrich

e Wuhan Fortuna Chemical Co.,Ltd.[8]

Compound 2: Derivatives of 2-(3,4-dichlorophenyl)-
N-methyl-N'-[2-(1-pyrrolidinyl)cyclohexyl]acetamide

This chemical name and its variations refer to a series of potent opioid kappa agonists.
Research into these compounds has involved their synthesis and biological evaluation as
analgesics.[9]

Key Derivatives and Their Properties

Several related structures were identified in the literature, each with a distinct CAS number:
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Chemical Molecular Molecular o
CAS Number . Key Findings
Name Formula Weight
2-(3,4-
dichlorophenyl)- Not explicitly
N-methyl-N- stated in o 146-fold more
, , Not explicitly _
[(1S)-1-phenyl-2-  snippets, but is C21H24CI2N20 - active than U-
state
(1- compound 8 in 50488 in vitro.[9]
pyrrolidinylethyl]  the cited paper.
acetamide
2-(3,4-
dichlorophenyl)-
pheny) A member of the
N-methyl-N- )
67198-19-0 C19H26CI2N20 369.3 g/mol acetamides
[(1S,2S5)-2-(1-
o class.[10]
pyrrolidinyl)cyclo
hexyllacetamide
3,4-Dichloro-N-
methyl-N-(2-(1- A member of the
pyrrolidinyl)cyclo 149341-39-9 C19H26CI2N20 369.3 g/mol acetamides
hexyl)benzeneac class.[11]
etamide
2-(3,4-
dichlorophenyl)-
N-methyl-N- A member of the
[(2R)-2- 67198-13-4 C19H26CI2N20 369.3 g/mol pyrrolidines
pyrrolidin-1- class.[12]
ylcyclohexyllacet
amide

Clarification Required for Further Steps

To provide you with the requested in-depth technical guide, including detailed experimental

protocols and relevant signaling pathway diagrams, please clarify which compound is of

interest:

e 4,5,6,7-Tetrahydrothieno[3,2,c]pyridine hydrochloride (CAS 28783-41-7)
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» A specific derivative of 2-(3,4-dichlorophenyl)-N-methyl-N'-[2-(1-
pyrrolidinyl)cyclohexyllacetamide (if so, please provide the correct CAS number or a more
specific chemical name/structure).

Once the correct compound is identified, a comprehensive guide will be developed, including
the following sections:

Detailed Physicochemical Properties

e Synthesis and Purification Protocols

e Analytical Methods

 Biological Activity and Mechanism of Action
» Signaling Pathway Diagrams (if applicable)
o Experimental Workflows

e Known Suppliers

lllustrative Workflow Diagram

As a placeholder, the following diagram illustrates a general workflow for chemical compound
analysis, which will be tailored to the specific compound of interest upon clarification.
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General Workflow for Chemical Compound Analysis
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Caption: General workflow for chemical analysis.
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We look forward to your clarification to proceed with delivering a precise and valuable technical

guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1352387#cas-number-28783-41-7-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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